4-(1-ethyl-1H-imidazol-4-yl)phenol

• IUPAC Name: 4-(1-ethylimidazol-4-yl)phenol
• InChI: InChI=1S/C11H12N2O/c1-2-13-7-11(12-8-13)9-3-5-10(14)6-4-9/h3-8,14H,2H2,1H3
• InChI Key: LWUBUIZJWIQUSQ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(N=C1)C2=CC=C(C=C2)O
• Molecular Formula: C11H12N2O
• DSSTOX Substance ID: DTXSID201295393
• Molecular Weight: 188.23 g/mol
• CAS RN: 74730-85-1

Description

“4-(1-ethyl-1H-imidazol-4-yl)phenol” is a derivative of imidazole, a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. Imidazole is known for its broad range of chemical and biological properties and is the basic core of some natural products such as histidine, purine, histamine, and DNA-based structures.

Synthesis Analysis

Imidazole was first synthesized by glyoxal and ammonia. In a specific synthesis process, imidazole was N-arylated with 4-fluorobenzaldehyde in the presence of hexadecyltrimethylammonium bromide as a catalyst. The resulting 4-(1H-imidazol-1-yl)benzaldehyde was then treated with various substituted acetophenones using 10% NaOH solution in MeOH to get the corresponding chalcones.

Molecular Structure Analysis

The molecular structure of “4-(1-ethyl-1H-imidazol-4-yl)phenol” is characterized by the presence of an imidazole ring linked to a phenol group. The imidazole ring contains two nitrogen atoms, one of which bears a hydrogen atom. The empirical formula is C9H8N2O, and the molecular weight is 160.17.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. It shows two equivalent tautomeric forms due to the presence of a positive charge on either of two nitrogen atoms. The melting point of 4-(1H-imidazol-1-yl)phenol is 204-206 °C.

Scientific Research Applications

Pharmaceuticals and Drug Development

• Antimicrobial Agents : 4-(Imidazol-1-yl)phenol derivatives have been investigated for their antimicrobial activity against bacteria, fungi, and viruses. .
• Anti-Inflammatory Properties : The compound’s structure suggests anti-inflammatory potential. .

Biological Assays and Biochemical Research

• . This assay helps assess estrogenic activity in various compounds.

Safety and Hazards

4-(1H-imidazol-1-yl)phenol has been classified as Eye Irritant 2, Skin Irritant 2, and STOT SE 3. The precautionary statements include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), using only outdoors or in a well-ventilated area (P271), wearing protective gloves/protective clothing/eye protection/face protection (P280), and IF ON SKIN: Wash with plenty of soap and water (P302 + P352).

Future Directions

While specific future directions for “4-(1-ethyl-1H-imidazol-4-yl)phenol” are not available in the retrieved data, it’s worth noting that imidazole derivatives are being extensively studied for their broad range of chemical and biological properties. They have become an important synthon in the development of new drugs, suggesting potential future research directions in drug discovery and development.

Mechanism of Action

Target of Action

It belongs to the class of organic compounds known as phenylimidazoles, which are polycyclic aromatic compounds containing a benzene ring linked to an imidazole ring . These compounds can interact with various biological targets depending on their specific structures and functional groups.

Mode of Action

Imidazole-containing compounds are known for their broad range of chemical and biological properties . They can interact with their targets in various ways, leading to different biological effects. The exact interaction of 4-(1-ethyl-1H-imidazol-4-yl)phenol with its targets would depend on the specific nature of the target and the compound’s chemical structure.

Biochemical Pathways

Imidazole derivatives are known to show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities . These activities suggest that imidazole derivatives can affect a wide range of biochemical pathways.

Pharmacokinetics

Imidazole compounds are generally known for their high solubility in water and other polar solvents, which can influence their absorption and distribution .

Result of Action

Given the wide range of biological activities associated with imidazole derivatives , it can be inferred that the compound may have diverse effects at the molecular and cellular levels.

Action Environment

Factors such as ph, temperature, and the presence of other compounds can potentially affect the action of imidazole derivatives .

Synthesis routes and methods

Procedure details

To a stirred mixture of 10 parts Raney-nickel catalyst and 96 parts of ethanol are added successively 9 parts of ammonium hydroxide and 9 parts of 4-(1-ethyl-2-mercapto-1H-imidazol-4-yl)phenol. Stirring is continued for 2 hours at reflux temperature. The reaction mixture is filtered and the filtrate is evaporated. The precipitated product is filtered off, washed with a small amount of a mixture of 2,2'-oxybispropane and ethanol, and dried, yielding 6.7 parts of 4-(1-ethyl-1H-imidazol-4-yl)phenol.